Cas no 1781019-63-3 (3-Bromo-5-(1-methylethyl)-benzenemethanol)

• Product Name: 3-Bromo-5-(1-methylethyl)-benzenemethanol
• CAS No: 1781019-63-3
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD28977156
• CID: 5078711
• Update Time: 2026-03-01

3-Bromo-5-(1-methylethyl)-benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(1-methylethyl)-benzenemethanol
• (3-bromo-5-isopropylphenyl)methanol
• GS2719
• 3-Bromo-5-(1-methylethyl)benzenemethanol

• MDL： MFCD28977156
• Inchi： 1S/C10H13BrO/c1-7(2)9-3-8(6-12)4-10(11)5-9/h3-5,7,12H,6H2,1-2H3
• InChI Key： YIXSJTHPSZAVCD-UHFFFAOYSA-N
• SMILES： BrC1C=C(CO)C=C(C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-5-(1-methylethyl)-benzenemethanol

3-Bromo-5-(1-methylethyl)-benzenemethanol: A Comprehensive Overview

The compound 3-Bromo-5-(1-methylethyl)-benzenemethanol, also known by its CAS number 1781019-63-3, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of phenolic derivatives, characterized by its bromine substituent at the meta position, an isopropyl group at the para position, and a hydroxymethyl group attached to the benzene ring. Its unique structure endows it with distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of 3-Bromo-5-(1-methylethyl)-benzenemethanol in drug design and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The bromine atom in the molecule serves as an excellent leaving group, facilitating various substitution reactions that are pivotal in organic synthesis. Moreover, the hydroxymethyl group provides a site for further modifications, enabling the creation of diverse derivatives with enhanced biological activities.

In addition to its role in pharmaceuticals, 3-Bromo-5-(1-methylethyl)-benzenemethanol has found applications in material science. Its ability to undergo polymerization under specific conditions makes it a promising candidate for the development of novel polymers with tailored properties. Recent advancements in polymer chemistry have demonstrated that this compound can be used to synthesize high-performance materials for use in electronics, optics, and advanced composites.

The synthesis of 3-Bromo-5-(1-methylethyl)-benzenemethanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include bromination of the aromatic ring, alkylation to introduce the isopropyl group, and hydroxylation to form the hydroxymethyl group. These steps are optimized to ensure high yield and purity, which are critical for its subsequent applications.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of 3-Bromo-5-(1-methylethyl)-benzenemethanol. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradability, making it suitable for use in eco-friendly chemical processes. However, further research is needed to fully understand its long-term environmental impact and develop strategies for safe disposal.

In conclusion, 3-Bromo-5-(1-methylethyl)-benzenemethanol stands as a versatile compound with vast potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within chemistry and related fields.